3-(1H,1H-Heptafluorobutoxy)propane-1,2-diol

• IUPAC Name: 3-(2,2,3,3,4,4,4-heptafluorobutoxy)propane-1,2-diol
• InChI: InChI=1S/C7H9F7O3/c8-5(9,3-17-2-4(16)1-15)6(10,11)7(12,13)14/h4,15-16H,1-3H2
• InChI Key: PYNBSVWCXUUDTG-UHFFFAOYSA-N
• Canonical SMILES: C(C(COCC(C(C(F)(F)F)(F)F)(F)F)O)O
• Molecular Formula: C7H9F7O3
• DSSTOX Substance ID: DTXSID10895368
• Molecular Weight: 274.13 g/mol
• CAS RN: 25385-72-2

Description

3-(1H,1H-Heptafluorobutoxy)propane-1,2-diol is a fluorinated surfactant. It has a molecular weight of 274.14. The IUPAC name for this compound is 3-(2,2,3,3,4,4,4-heptafluorobutoxy)-1,2-propanediol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H9F7O3/c8-5(9,3-17-2-4(16)1-15)6(10,11)7(12,13)14/h4,15-16H,1-3H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a liquid at ambient temperature.

Scientific Research Applications

Microbial Production of Diols as Platform Chemicals Diols, including compounds like 1,2-propanediol, serve as vital green chemicals and fuels, often produced biotechnologically through microbial bioconversion of renewable materials. These substances are significant in the scientific and industrial realms due to their versatility and sustainability (Zeng & Sabra, 2011).

Conformational Studies and Complex Formation Conformational studies using Density Functional Theory (DFT) methods shed light on diols' structure and behavior, particularly in interaction with water. These studies help in understanding the properties and potential applications of diols in various fields, including pharmaceuticals and material science (Klein, 2002).

Downstream Processing in Microbial Production The separation and purification of diols like 1,3-propanediol and 2,3-butanediol from fermentation broths are crucial, comprising a significant part of the total production cost. Reviews on current methods and perspectives for improved downstream processing offer insights into making the production of these diols more cost-effective and efficient (Xiu & Zeng, 2008).

Applications in Lubricants and Enhancers Studies on diol-centered polyols like 1,3-propane diol for gear lubricants highlight their potential as biodegradable and high-performance lubricants. The versatility of diols is also evident in their use as percutaneous absorption enhancers in dermatological applications, showcasing their role in improving drug delivery systems (Nagendramma & Kaul, 2008; Faergemann et al., 2005).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P260), and wearing protective gloves/protective clothing/eye protection/face protection (P280).